Cas no 2419-56-9 ((S)-2-Amino-5-(tert-butoxy)-5-oxopentanoic acid)

(S)-2-Amino-5-(tert-butoxy)-5-oxopentanoic acid is a chiral amino acid derivative featuring a tert-butyl ester-protected carboxyl group at the C5 position. This compound serves as a valuable intermediate in peptide synthesis and medicinal chemistry, where its tert-butoxy carbonyl (Boc) group provides selective deprotection under mild acidic conditions. The stereocenter at the α-carbon ensures enantioselective applications in asymmetric synthesis. Its structural features make it particularly useful for constructing modified peptides or as a precursor for bioactive molecules. The tert-butyl ester enhances solubility in organic solvents, facilitating handling in synthetic workflows. This compound is typically characterized by high purity and stability under standard storage conditions.
(S)-2-Amino-5-(tert-butoxy)-5-oxopentanoic acid structure
2419-56-9 structure
Product Name:(S)-2-Amino-5-(tert-butoxy)-5-oxopentanoic acid
CAS No:2419-56-9
MF:C9H17NO4
MW:203.23558306694
MDL:MFCD00038580
CID:42920
PubChem ID:7010573
Update Time:2025-10-29

(S)-2-Amino-5-(tert-butoxy)-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

    • L-Glutamic acid 5-tert-butyl ester
    • L-GLUTAMIC ACID-5-TERT-BUTYL ESTER
    • 5-tert-Butyl L-Glutamate Hydrate
    • H-Glu(OtBu)-OH
    • (2S)-2-amino-5-[(2-methylpropan-2-yl)oxy]-5-oxopentanoic acid
    • (2S)-2-Amino-5-tert-butoxy-5-oxopentanoic acid
    • H-Glu(OtBu)-OH·H2O L-Glutamic acid γ-tert·butyl ester monohydrate
    • 5-tert-Butyl L-Glutamate
    • Fmoc-Glu(OtBu)-OH
    • Glu(OtBu)-OH
    • H-GLU(OBUT)-OH
    • H-Glu(OtBu)-OH Hydrate
    • H-Glu(OtBu)-OH·H2O
    • H-L-Glu(OtBu)-OH
    • L-Glu(t-Bu)-OH
    • L-Glutamic Acid 5-tert-Butyl Ester Hydrate
    • Glutamicacid, 5-tert-butyl ester (7CI)
    • Glutamic acid, 5-tert-butyl ester, L- (8CI)
    • Glutamic acid g-tert-butylester
    • L-Glutamic acid g-tert-butyl ester
    • g-tert-Butyl glutamate
    • (S)-2-Amino-5-(tert-butoxy)-5-oxopentanoic acid
    • L-Glutamic acid, 5-(1,1-dimethylethyl) ester
    • B4045
    • EN300-198996
    • L-Glutamic acid 5-tert-butyl ester, >=98.0% (TLC)
    • MFCD00038580
    • (2S)-2-amino-5-(tert-butoxy)-5-oxopentanoic acid
    • J-521644
    • OIOAKXPMBIZAHL-LURJTMIESA-N
    • Glutamic acid gamma-t-butyl ester (H-Glu(OtBu)-OH) (H-L-Glu(tBu)-OH)
    • DTXSID70426672
    • 2419-56-9
    • H-Glu(O-t-Bu)-OH
    • Glu(OtBu)
    • BB 0261763
    • NSC-823865
    • NSC823865
    • (2S)-2-azanyl-5-[(2-methylpropan-2-yl)oxy]-5-oxidanylidene-pentanoic acid
    • Glu(tBu)
    • AKOS005175152
    • M02975
    • A817140
    • PD196954
    • AC-482
    • l-glutamic acid 5-t-butyl ester
    • CS-W015458
    • HY-W014742
    • AS-12202
    • FD21428
    • J-015390
    • SCHEMBL130831
    • (S)-2-amino-5-tert-butoxy-5-oxopentanoic acid
    • L-Glu(O-tBu)-OH
    • ALBB-015807
    • L-Glutamic acid gamma-tert-butyl ester
    • gamma-tert-Butyl L-glutamic acid
    • 5-(1,1-Dimethylethyl) hydrogen L-glutamate
    • (2S)-2-amino-5-tert-butoxy-5-oxopentanoic acid (non-preferred name)
    • STL466179
    • gamma-tert-Butyl glutamate
    • glutamic acid gamma-tert-butyl ester
    • 97KWU9SN2G
    • 607-337-8
    • glutamic acid gamma-t-butyl ester
    • FG37985
    • MDL: MFCD00038580
    • Inchi: 1S/C9H17NO4/c1-9(2,3)14-7(11)5-4-6(10)8(12)13/h6H,4-5,10H2,1-3H3,(H,12,13)/t6-/m0/s1
    • InChI Key: OIOAKXPMBIZAHL-LURJTMIESA-N
    • SMILES: O(C(CC[C@@H](C(=O)O)N)=O)C(C)(C)C
    • BRN: 2049031

Computed Properties

  • Exact Mass: 203.11600
  • Monoisotopic Mass: 203.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 89.6A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.133
  • Melting Point: 182°C(lit.)
  • Boiling Point: 336.4°C at 760 mmHg
  • Flash Point: 157.3°C
  • Refractive Index: 1.475
  • Water Partition Coefficient: Sparingly soluble in water; practically insoluble in ethanol or ether.
  • PSA: 89.62000
  • LogP: 1.22050
  • Sensitiveness: Sensitive to humidity
  • Solubility: Not determined

(S)-2-Amino-5-(tert-butoxy)-5-oxopentanoic acid Security Information

(S)-2-Amino-5-(tert-butoxy)-5-oxopentanoic acid Customs Data

  • HS CODE:2922509090
  • Customs Data:

    China Customs Code:

    2922509090

    Overview:

    2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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(S)-2-Amino-5-(tert-butoxy)-5-oxopentanoic acid Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:2419-56-9)L-Glutamic acid 5-tert-butyl ester
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Quantity:200kg
Purity:99.9%
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Amadis Chemical Company Limited
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(CAS:2419-56-9)(S)-2-Amino-5-(tert-butoxy)-5-oxopentanoic acid
Order Number:A817140
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Quantity:1kg/500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:06
Price ($):746.0/375.0
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(S)-2-Amino-5-(tert-butoxy)-5-oxopentanoic acid Related Literature

Additional information on (S)-2-Amino-5-(tert-butoxy)-5-oxopentanoic acid

(S)-2-Amino-5-(tert-butoxy)-5-oxopentanoic Acid: A Comprehensive Overview

The compound with CAS No. 2419-56-9, commonly referred to as (S)-2-Amino-5-(tert-butoxy)-5-oxopentanoic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The tert-butoxy group and the oxo functionality in its structure contribute to its versatile reactivity and bioavailability, making it a valuable compound for researchers.

Recent studies have highlighted the importance of (S)-2-Amino-5-(tert-butoxy)-5-oxopentanoic acid in the development of novel therapeutic agents. Its amino group plays a critical role in forming peptide bonds, which are essential for protein synthesis. The tert-butoxy substituent, on the other hand, enhances the compound's stability and solubility, making it more suitable for biological systems. These properties have led to its exploration in the creation of antibiotics, anti-inflammatory drugs, and other bioactive molecules.

The synthesis of (S)-2-Amino-5-(tert-butoxy)-5-oxopentanoic acid involves a multi-step process that combines organic synthesis techniques with stereochemical control. Researchers have optimized the reaction conditions to achieve high yields and enantiomeric purity, which is crucial for its application in chiral chemistry. The use of advanced catalysts and reaction media has further improved the efficiency of this synthesis pathway.

In terms of pharmacokinetics, (S)-2-Amino-5-(tert-butoxy)-5-oxopentanoic acid exhibits favorable absorption and distribution profiles. Its ability to cross biological membranes efficiently makes it a promising candidate for drug delivery systems. Recent in vitro studies have demonstrated its potential as a prodrug, where it can be metabolized into active pharmaceutical ingredients (APIs) upon administration.

The structural versatility of this compound also extends to its application in materials science. The tert-butoxy group can be modified to create polymers with tailored properties, such as improved thermal stability or mechanical strength. This has opened new avenues for its use in biodegradable materials and advanced composites.

Furthermore, computational chemistry has played a pivotal role in understanding the electronic structure and reactivity of (S)-2-Amino-5-(tert-butoxy)-5-oxopentanoic acid. Quantum mechanical calculations have provided insights into its bonding interactions and reactivity patterns, enabling researchers to predict its behavior in various chemical environments.

In conclusion, (S)-2-Amino-5-(tert-butoxy)-5-oxopentanoic acid (CAS No. 2419-56-9) is a multifaceted compound with applications spanning drug discovery, materials science, and chemical synthesis. Its unique structure and functional groups make it a valuable tool for researchers across diverse disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in scientific advancements.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:2419-56-9)L-Glutamic acid 5-tert-butyl ester
sfd19537
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:2419-56-9)(S)-2-Amino-5-(tert-butoxy)-5-oxopentanoic acid
A817140
Purity:99%/99%
Quantity:1kg/500g
Price ($):746.0/375.0
Email